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Compound of Interest

Compound Name: RWJ52353

Cat. No.: B1663729

For Researchers, Scientists, and Drug Development Professionals

Introduction

RWJ-52353 is a potent and selective agonist for the a2D-adrenergic receptor (a2D-AR), a key
target in neuroscience and pain research.[1] These application notes provide a comprehensive
framework for the in vivo evaluation of RWJ-52353, focusing on its antinociceptive properties.
The protocols outlined below are designed to guide researchers in assessing the compound's
efficacy, potency, and overall pharmacological profile in preclinical animal models.
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Parameter Value Reference

5-(6,7-dihydrobenzo[b]thien-4-
Formal Name yl)-1H-imidazole, [1]

monohydrochloride

CAS Number 245744-13-2 [1]
Molecular Formula C11H10N2S « HCI [1]
Formula Weight 238.7 [1]
Purity >98% [1]
Solubility Soluble in DMSO [1]
Storage -20°C [1]
Stability > 4 years [1]

Mechanism of Action

RWJ-52353 acts as an agonist at a2D-adrenergic receptors. It exhibits high selectivity for the
a2D subtype, with lower affinity for a2A, a2B, and al-adrenergic receptors.[1] The activation of
o2-adrenergic receptors, particularly in the central nervous system, is known to modulate
nociceptive pathways, leading to analgesia.

Signaling Pathway of a2-Adrenergic Receptor Activation
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Simplified Signaling Pathway of RWJ-52353
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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52353-in-vivo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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